5-iodo-4-[(4-methyl-1H-indol-5-yl)amino]nicotinonitrile

• IUPAC Name: 5-iodo-4-[(4-methyl-1H-indol-5-yl)amino]pyridine-3-carbonitrile
• InChI: InChI=1S/C15H11IN4/c1-9-11-4-5-19-14(11)3-2-13(9)20-15-10(6-17)7-18-8-12(15)16/h2-5,7-8,19H,1H3,(H,18,20)
• InChI Key: AIBQGNRVNUDNQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1C=CN2)NC3=C(C=NC=C3C#N)I
• Molecular Formula: C15H11IN4
• Molecular Weight: 374.18 g/mol

Description

5-iodo-4-[(4-methyl-1H-indol-5-yl)amino]nicotinonitrile is a useful research compound. Its molecular formula is C15H11IN4 and its molecular weight is 374.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4-chloro-5-iodonicotinonitrile (5.0 g, 18.9 mmol) and 5-amino-4-methylindole (3.0 g, 20.8 mmol) in EtOH (100 mL) was heated at reflux for 3 days, cooled to r.t. and diluted with saturated aq. Na2SO4 (300 mL). The precipitated solids were collected by filtration, washed with water and dried to give 5.3 g (75%) of 5-iodo-4-[(4-methyl-1H-indol-5-yl)amino]nicotinonitrile as a grey solid. Melting range: 192-194° C.; MS (M+H+): 375.1.

Synthesis routes and methods II

Procedure details